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Compound of Interest

Compound Name: Dibutylmagnesium

Cat. No.: B073119

A Technical Overview of Dibutylmagnesium

Dibutylmagnesium is an organometallic compound belonging to the class of
organomagnesium reagents. It is a waxy, white solid in its pure form and is often commercially
available as a solution in heptane to facilitate easier handling.[1][2] This compound serves as a
valuable reagent in organic synthesis, particularly for the preparation of other
organomagnesium compounds.[1][2][3]

Core Chemical and Physical Properties

The fundamental properties of dibutylmagnesium are summarized below. This data is
essential for its application in chemical synthesis and for ensuring safe handling and storage.
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Property Value

Chemical Formula CsH1sMg[4][5][6]

Molecular Weight 138.53 g/mol [2][4][5][6]
CAS Number 1191-47-5[1][4][5]
Appearance Waxy white solid[1]

Density 0.749 g/mL at 20 °C[4][5][7]
Melting Point -71 °C[4][5][7]

Flash Point 21 °F (-6 “C)[4][=][7]
Storage Temperature 2-8°C[4][5]

Experimental Protocols

The molecular weight of a compound like dibutylmagnesium is a calculated value derived
from its chemical formula and the standard atomic weights of its constituent elements (carbon,
hydrogen, and magnesium). Experimental verification of the structure and purity is typically
achieved through standard analytical techniques.

Protocol for Structural Verification via Mass Spectrometry:

o Sample Preparation: A dilute solution of dibutylmagnesium is prepared in a suitable
volatile, non-reactive solvent under an inert atmosphere (e.g., argon or nitrogen) to prevent
degradation from air and moisture.

e Instrumentation: A mass spectrometer equipped with an appropriate ionization source for air-
sensitive organometallic compounds, such as a Cold Spray lonization (CSI) or an
electrospray ionization (ESI) source coupled with a glovebox, is used.

e Analysis: The prepared sample is introduced into the mass spectrometer. The instrument is
calibrated using a known standard. The sample is ionized, and the resulting ions are
separated based on their mass-to-charge ratio (m/z).
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o Data Interpretation: The resulting mass spectrum is analyzed to identify the peak
corresponding to the molecular ion or characteristic fragments of dibutylmagnesium. The
observed m/z value is compared against the calculated theoretical mass to confirm the

compound's identity.

Logical Relationships

The relationship between the elemental composition and the final molecular weight is a
foundational concept in chemistry. The diagram below illustrates this straightforward

calculation.
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Caption: Logical flow from elemental components to the final calculated molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b073119?utm_src=pdf-body
https://www.benchchem.com/product/b073119?utm_src=pdf-body-img
https://www.benchchem.com/product/b073119?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

. echemi.com [echemi.com]

°
~ (o)) )] EaN w N -

. chembk.com [chembk.com]

. Dibutylmagnesium - Wikipedia [en.wikipedia.org]

. Buy Dibutylmagnesium | 1191-47-5 [smolecule.com]
. Di-n-butylmagnesium | 1191-47-5 [chemicalbook.com]
. Cas 1191-47-5,DI-N-BUTYLMAGNESIUM | lookchem [lookchem.com]

. Dibutylmagnesium | 39881-32-8 - BuyersGuideChem [buyersguidechem.com]

 To cite this document: BenchChem. [Dibutylmagnesium molecular weight and formula].

BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b073119#dibutylmagnesium-molecular-weight-and-

formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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